Pilocarpine hydrochloride Pilocarpine hydrochloride Pilocarpine Hydrochloride is the hydrochloride salt of a natural alkaloid extracted from plants of the genus Pilocarpus with cholinergic agonist activity. As a cholinergic parasympathomimetic agent, pilocarpine predominantly binds to muscarinic receptors, thereby inducing exocrine gland secretion and stimulating smooth muscle in the bronchi, urinary tract, biliary tract, and intestinal tract. When applied topically to the eye, this agent stimulates the sphincter pupillae to contract, resulting in miosis; stimulates the ciliary muscle to contract, resulting in spasm of accomodation; and may cause a transitory rise in intraocular pressure followed by a more persistent fall due to opening of the trabecular meshwork and an increase in the outflow of aqueous humor.
Pilocarpine hydrochloride is the hydrochloride salt of (+)-pilocarpine, a medication used to treat increased pressure inside the eye and dry mouth. It contains a (+)-pilocarpine.
A slowly hydrolyzed muscarinic agonist with no nicotinic effects. Pilocarpine is used as a miotic and in the treatment of glaucoma.
Brand Name: Vulcanchem
CAS No.: 54-71-7
VCID: VC0192109
InChI: InChI=1S/C11H16N2O2.ClH/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;/h5,7-8,10H,3-4,6H2,1-2H3;1H/t8-,10-;/m0./s1
SMILES: CCC1C(COC1=O)CC2=CN=CN2C.Cl
Molecular Formula: C11H17ClN2O2
Molecular Weight: 244.72 g/mol

Pilocarpine hydrochloride

CAS No.: 54-71-7

Natural Products

VCID: VC0192109

Molecular Formula: C11H17ClN2O2

Molecular Weight: 244.72 g/mol

Pilocarpine hydrochloride - 54-71-7

CAS No. 54-71-7
Product Name Pilocarpine hydrochloride
Molecular Formula C11H17ClN2O2
Molecular Weight 244.72 g/mol
IUPAC Name (3S,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one;hydrochloride
Standard InChI InChI=1S/C11H16N2O2.ClH/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;/h5,7-8,10H,3-4,6H2,1-2H3;1H/t8-,10-;/m0./s1
Standard InChIKey RNAICSBVACLLGM-GNAZCLTHSA-N
Isomeric SMILES CC[C@H]1[C@H](COC1=O)CC2=CN=CN2C.Cl
SMILES CCC1C(COC1=O)CC2=CN=CN2C.Cl
Canonical SMILES CCC1C(COC1=O)CC2=CN=CN2C.Cl
Melting Point 204.5 °C
Description Pilocarpine Hydrochloride is the hydrochloride salt of a natural alkaloid extracted from plants of the genus Pilocarpus with cholinergic agonist activity. As a cholinergic parasympathomimetic agent, pilocarpine predominantly binds to muscarinic receptors, thereby inducing exocrine gland secretion and stimulating smooth muscle in the bronchi, urinary tract, biliary tract, and intestinal tract. When applied topically to the eye, this agent stimulates the sphincter pupillae to contract, resulting in miosis; stimulates the ciliary muscle to contract, resulting in spasm of accomodation; and may cause a transitory rise in intraocular pressure followed by a more persistent fall due to opening of the trabecular meshwork and an increase in the outflow of aqueous humor.
Pilocarpine hydrochloride is the hydrochloride salt of (+)-pilocarpine, a medication used to treat increased pressure inside the eye and dry mouth. It contains a (+)-pilocarpine.
A slowly hydrolyzed muscarinic agonist with no nicotinic effects. Pilocarpine is used as a miotic and in the treatment of glaucoma.
Solubility 36.7 [ug/mL]
Synonyms Hydrochloride, Pilocarpine
Isopilocarpine
Isoptocarpine
Nitrate, Pilocarpine
Ocusert
Pilocarpine
Pilocarpine Hydrochloride
Pilocarpine Mononitrate, (3S-cis)-Isomer
Pilocarpine Nitrate
Pilocarpine, Monohydrochloride, (3S-cis)-Isomer
Salagen
Reference Al-Badr, A.A., et al., Anal. Profiles Drug Subs., 12, 385 (1983)
Vivino, F.B., et al., Arch. Intern. Med., 159, 174 (1999)
Horiot, J.-C., et al., Radiother. Oncol., 55, 233 (2000)
PubChem Compound 5909
Last Modified Nov 11 2021
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